![molecular formula C12H19N3OS B7592910 2,4-dimethyl-N-(1,3-thiazol-2-ylmethyl)piperidine-1-carboxamide](/img/structure/B7592910.png)
2,4-dimethyl-N-(1,3-thiazol-2-ylmethyl)piperidine-1-carboxamide
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Overview
Description
2,4-dimethyl-N-(1,3-thiazol-2-ylmethyl)piperidine-1-carboxamide, commonly known as DTMP, is a chemical compound that has gained significant attention in scientific research applications. It is a synthetic derivative of piperidine and thiazole, which are both organic compounds commonly found in medicinal chemistry. DTMP has been studied for its potential use in various fields, including neuroscience, oncology, and pharmacology.
Mechanism of Action
DTMP works by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting the activity of PARP, DTMP can prevent DNA damage and cell death. Additionally, DTMP has been shown to increase the levels of the neurotransmitter dopamine in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
DTMP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of the antioxidant glutathione in the brain, which may contribute to its neuroprotective effects. Additionally, DTMP has been shown to increase the levels of the neurotransmitter dopamine in the brain, which may contribute to its analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
DTMP has a number of advantages for use in lab experiments. It is relatively easy to synthesize, making it readily available for use in research. Additionally, DTMP has been shown to have a low toxicity profile, making it safe for use in animal studies. However, one limitation of DTMP is that it has a short half-life, which may limit its effectiveness in some applications.
Future Directions
There are a number of future directions for research on DTMP. One potential direction is to further investigate its potential use in the treatment of neurodegenerative diseases. Additionally, DTMP could be studied further for its potential use in oncology and pharmacology. Finally, future research could focus on developing new derivatives of DTMP with improved effectiveness and longer half-lives.
Synthesis Methods
DTMP is synthesized by reacting 2,4-dimethylpiperidine with 2-chloroacetyl chloride in the presence of triethylamine. The resulting product is then reacted with thioamide to produce the final compound. The synthesis method of DTMP is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
DTMP has been studied extensively for its potential use in various scientific research applications. It has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. DTMP has also been studied for its potential use in oncology, as it has been shown to inhibit the growth of cancer cells. Additionally, DTMP has been studied for its potential use in pharmacology, as it has been shown to have analgesic and anti-inflammatory effects.
properties
IUPAC Name |
2,4-dimethyl-N-(1,3-thiazol-2-ylmethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3OS/c1-9-3-5-15(10(2)7-9)12(16)14-8-11-13-4-6-17-11/h4,6,9-10H,3,5,7-8H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZDKVXVIPVCBHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(C(C1)C)C(=O)NCC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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